Cas no 1406392-75-3 (2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 1406392-75-3
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 5044527
• PubChem ID: 135612864
• Update Time: 2025-05-22

2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-({[(1R)-1-phenylethyl]amino}methyl)-3,4-dihydroquinazolin-4-one
• 4(3H)-Quinazolinone, 2-[[[(1R)-1-phenylethyl]amino]methyl]-
• 2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C17H17N3O/c1-12(13-7-3-2-4-8-13)18-11-16-19-15-10-6-5-9-14(15)17(21)20-16/h2-10,12,18H,11H2,1H3,(H,19,20,21)/t12-/m1/s1
• InChI Key： RPQDFWLDFGGRKB-GFCCVEGCSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1CN[C@@H](C1=CC=CC=C1)C

Additional information on 2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one

Compound CAS No. 1406392-75-3: 2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one

Compound CAS No. 1406392-75-3, also known as 2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one, is a structurally complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and applications in drug discovery. The molecule features a quinazolinone core with a substituted ethylamine group, making it a promising candidate for further exploration in therapeutic development.

The quinazolinone framework is a well-studied heterocyclic structure that has been implicated in various pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent studies have highlighted the importance of substituent effects on the biological activity of such compounds. In the case of CAS No. 1406392-75-3, the presence of a phenylethylamino group introduces additional complexity to the molecule, potentially enhancing its bioavailability and target specificity.

Structurally, 2-({(1R)-1-phenylethylamino}methyl)-3,4-dihydroquinazolin-4-one consists of a quinazolinone ring system with a methyl group attached to the nitrogen atom at position 2. This methyl group is further substituted with an (R)-phenylethylamine moiety, which introduces chirality into the molecule. The stereochemistry at the (1R) configuration is critical for determining the compound's pharmacokinetic properties and its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and stereo-selective alkylation. Researchers have also explored various methods to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In terms of biological activity, CAS No. 1406392-75-3 has shown promising results in vitro assays targeting key enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain pathways. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating glutamate receptors, making it a potential candidate for treating conditions such as Alzheimer's disease.

The pharmacokinetic profile of CAS No. 1406392-75-3 has also been investigated in animal models. Results indicate moderate oral bioavailability and favorable distribution characteristics, suggesting that it could be developed into an orally administered drug. However, further studies are required to assess its safety profile and long-term toxicity.

Looking ahead, ongoing research is focused on optimizing the chemical structure of CAS No. 1406392-75-3 to enhance its potency and selectivity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical development stages.

In conclusion, compound CAS No. 1406392-75-3 represents a valuable addition to the portfolio of quinazolinone derivatives with potential therapeutic applications in inflammation and neurodegenerative diseases. Its unique structure and promising biological activity make it an attractive target for further investigation and development.